Cas no 1785363-64-5 (5-Bromo-4-fluoro-2-methylanisole)

• Product Name: 5-Bromo-4-fluoro-2-methylanisole
• CAS No: 1785363-64-5
• MF: C₈H₈BrFO
• MW: 219.050925254822
• MDL: MFCD28096617
• CID: 4614140
• Update Time: 2025-06-08

5-Bromo-4-fluoro-2-methylanisole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-fluoro-2-methylanisole
• Benzene, 1-bromo-2-fluoro-5-methoxy-4-methyl-

• MDL： MFCD28096617
• Inchi： 1S/C8H8BrFO/c1-5-3-7(10)6(9)4-8(5)11-2/h3-4H,1-2H3
• InChI Key： HNLZKEVRYNYHOT-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(OC)=C(C)C=C1F

Additional information on 5-Bromo-4-fluoro-2-methylanisole

5-Bromo-4-fluoro-2-methylanisole (CAS No. 1785363-64-5): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 5-Bromo-4-fluoro-2-methylanisole (CAS No. 1785363-64-5) has emerged as a pivotal intermediate for the synthesis of complex molecules. This compound, characterized by its bromine and fluorine substituents on an aromatic ring, offers unique reactivity patterns that are highly sought after in pharmaceutical and agrochemical research. Its methylanisole backbone further enhances its utility as a building block for designing novel compounds with tailored properties.

The growing interest in halogenated aromatic compounds like 5-Bromo-4-fluoro-2-methylanisole stems from their ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are cornerstone methodologies in drug discovery, enabling the construction of biaryl structures prevalent in many FDA-approved drugs. Researchers are increasingly exploring its potential in medicinal chemistry, particularly for targeting kinase inhibitors and GPCR modulators, which are hot topics in oncology and neuroscience.

From an industrial perspective, the demand for fluorinated and brominated intermediates has surged due to their role in enhancing the metabolic stability and bioavailability of active pharmaceutical ingredients (APIs). 5-Bromo-4-fluoro-2-methylanisole aligns perfectly with this trend, as its electron-withdrawing groups facilitate precise functionalization. This makes it a go-to reagent for optimizing lead compounds in high-throughput screening campaigns.

Environmental and regulatory considerations also play a role in the popularity of this compound. Unlike some traditional halogenated solvents, 5-Bromo-4-fluoro-2-methylanisole is designed for minimal ecological impact, aligning with the green chemistry principles emphasized in modern labs. Its stability under ambient conditions further reduces handling risks, making it a preferred choice for sustainable synthesis workflows.

In the context of material science, this compound’s aromatic fluorination has shown promise in developing advanced polymers and liquid crystals. The combination of bromine and fluorine substituents allows for fine-tuning of electronic properties, which is critical for applications in OLEDs and organic semiconductors. This dual functionality addresses the rising demand for high-performance materials in electronics and optoelectronics.

For synthetic chemists, the regioselectivity offered by 5-Bromo-4-fluoro-2-methylanisole is a key advantage. Its ortho-methyl group sterically directs subsequent reactions, enabling the selective formation of desired isomers—a feature highly valued in asymmetric synthesis. This precision is particularly relevant for chiral drug development, where enantiopurity is paramount.

Looking ahead, the compound’s adaptability positions it as a future-proof intermediate in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. As the pharmaceutical industry shifts toward targeted therapies, the demand for structurally diverse scaffolds like 5-Bromo-4-fluoro-2-methylanisole will only intensify, solidifying its role in next-generation drug design.